4-Hydroxy-4-methyl-1-(pyridin-4-yl)pent-2-yn-1-one
Cat. No. B8309798
M. Wt: 189.21 g/mol
InChI Key: GXXQOTKICMIEBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09265767B2
Procedure details
To a stirred solution of 4-hydroxy-4-methyl-1-(pyridin-4-yl)pent-2-yn-1-one (1.8 g, 9.50 mmol) in ethanol (18 mL) was added diethyl amine (1.04 g, 14.0 mmol) EtOH (1 mL) dropwise at RT and the reaction mixture was stirred for additional 1 h. The reaction mixture was concentrated, diluted with EtOAc (20 mL), washed with water (10 mL), brine (10 mL), dried over Na2SO4, filtered and concentrated in vacuo to afford crude 2,2-dimethyl-5-(pyridin-4-yl)furan-3(2H)-one (1.3 g) as an oil.
Quantity
1.8 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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O[C:2]([CH3:14])([CH3:13])[C:3]#[C:4][C:5]([C:7]1[CH:12]=[CH:11][N:10]=[CH:9][CH:8]=1)=[O:6].C(NCC)C.C([OH:22])C>>[CH3:13][C:2]1([CH3:14])[C:3](=[O:22])[CH:4]=[C:5]([C:7]2[CH:12]=[CH:11][N:10]=[CH:9][CH:8]=2)[O:6]1
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Inputs
Step One
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Name
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|
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Quantity
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1.8 g
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Type
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reactant
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|
Smiles
|
OC(C#CC(=O)C1=CC=NC=C1)(C)C
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Name
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|
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Quantity
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1 mL
|
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Type
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reactant
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Smiles
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C(C)NCC
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Name
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Quantity
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18 mL
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Type
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reactant
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Smiles
|
C(C)O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred for additional 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated
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ADDITION
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Type
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ADDITION
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Details
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diluted with EtOAc (20 mL)
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WASH
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Type
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WASH
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Details
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washed with water (10 mL), brine (10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
|
product
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Smiles
|
CC1(OC(=CC1=O)C1=CC=NC=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
